2-[(2-methyl-8-quinolinyl)thio]-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(2-methylquinolin-8-yl)sulfanyl-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C18H15N3O3S/c1-12-5-6-13-3-2-4-16(18(13)19-12)25-11-17(22)20-14-7-9-15(10-8-14)21(23)24/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: RBJHZLUHZGUJSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-])C=C1
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

2-[(2-methyl-8-quinolinyl)thio]-N-(4-nitrophenyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-[(2-methyl-8-quinolinyl)thio]-N-(4-nitrophenyl)acetamide is not fully understood. However, it is believed that this compound may exert its antimicrobial and anticancer effects by inhibiting key enzymes involved in the growth and replication of these cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect the biochemical and physiological processes of cells. In particular, this compound has been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA, which may contribute to its antimicrobial and anticancer effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-methyl-8-quinolinyl)thio]-N-(4-nitrophenyl)acetamide in lab experiments is its potential antimicrobial and anticancer activity. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 2-[(2-methyl-8-quinolinyl)thio]-N-(4-nitrophenyl)acetamide. One potential area of research is the development of new antibiotics based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases. Finally, research is needed to optimize the use of this compound in lab experiments and to explore its potential limitations and drawbacks.

Synthesis Methods

The synthesis of 2-[(2-methyl-8-quinolinyl)thio]-N-(4-nitrophenyl)acetamide involves the reaction of 2-methyl-8-quinolinethiol with 4-nitrophenylacetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified through column chromatography to obtain a pure product.

Scientific Research Applications

2-[(2-methyl-8-quinolinyl)thio]-N-(4-nitrophenyl)acetamide has been studied for its potential applications in scientific research. This compound has been shown to have antimicrobial activity against a variety of bacteria and fungi, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been studied for its potential anticancer activity, as it has been shown to inhibit the growth of cancer cells in vitro.